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Compound of Interest

Compound Name: AP14145 hydrochloride

Cat. No.: B10825825

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological target identification of

AP14145 hydrochloride, a potent negative allosteric modulator of small-conductance calcium-

activated potassium (KCa2) channels. The document details the pharmacological profile of

AP14145, its mechanism of action, and the experimental protocols utilized for its

characterization.

Core Biological Target: KCa2.2 and KCa2.3
Channels
AP14145 hydrochloride has been identified as a potent and equipotent negative allosteric

modulator of the KCa2.2 (SK2) and KCa2.3 (SK3) channel subtypes.[1][2][3] Its inhibitory

action is dependent on the presence of two specific amino acids, S508 and A533, within the ion

channel.[1][2][3] This compound demonstrates antiarrhythmic properties by prolonging the

atrial effective refractory period (AERP) in animal models, suggesting its potential as a

therapeutic agent for atrial fibrillation.[1]
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The following tables summarize the key quantitative data for AP14145 hydrochloride's

interaction with its primary targets and its selectivity against other ion channels.

Target Parameter Value Reference

hKCa2.2 (SK2) IC50 1.1 µM [1]

hKCa2.3 (SK3) IC50 1.1 µM [1]

hKCa2.3
EC50 of Ca2+

(Control)
0.36 µM [1]

hKCa2.3
EC50 of Ca2+ (with

10 µM AP14145)
1.2 µM [1]

Off-Target Ion

Channel
Parameter Value Reference

hKCa1.1 % Inhibition at 10 µM 50% [1]

hKCa2.1 % Inhibition at 10 µM 90% [1]

hKCa3.1 Effect at 10 µM No effect [1]

hERG (KV11.1) IC50 71.8 µM [1]

Kir3.1/Kir3.4 (IKACh) IC50 9.3 µM [1]

KV1.5 (IKur) Effect at 30 µM No significant effect [1]

KV7.1/KCNE1 (IKs) Effect at 30 µM No significant effect [1]

KV4.3/KChiP2 (Ito) Effect at 30 µM No significant effect [1]

Kir2.1 (IK1) Effect at 30 µM No significant effect [1]

NaV1.5 Effect at 15 µM No significant effect [1]

CaV1.2 Effect at 1-10 µM No significant block [1]
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Mechanism of Action: Negative Allosteric
Modulation
AP14145 hydrochloride functions as a negative allosteric modulator of KCa2 channels.[2][3]

This means it does not directly block the ion pore but instead binds to a different site on the

channel protein, reducing the channel's sensitivity to intracellular calcium. This is evidenced by

the threefold increase in the EC50 of Ca2+ for KCa2.3 channels in the presence of AP14145.

[2][3]
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AP14145 Mechanism of Action

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following sections outline the key experimental protocols used to identify and characterize the

biological target of AP14145 hydrochloride.

Heterologous Expression of KCa2 Channels and
Electrophysiological Recordings
Objective: To determine the effect of AP14145 on specific KCa2 channel subtypes.
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Methodology:

Cell Culture and Transfection:

HEK293 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented

with 10% fetal bovine serum and 1% penicillin-streptomycin.

Cells are transiently transfected with plasmids encoding the human KCa2 channel

subtypes (hKCa2.1, hKCa2.2, hKCa2.3) using a suitable transfection reagent. A marker

gene, such as green fluorescent protein (GFP), is often co-transfected to identify

successfully transfected cells.

Patch-Clamp Electrophysiology:

Whole-cell and inside-out patch-clamp recordings are performed 24-48 hours post-

transfection.

External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, adjusted to pH

7.4 with NaOH.

Internal Solution (in mM): 140 KCl, 1 MgCl2, 10 HEPES, 5 EGTA, and varying

concentrations of CaCl2 to achieve the desired free Ca2+ concentration, adjusted to pH

7.2 with KOH.

Borosilicate glass pipettes with a resistance of 2-4 MΩ are used.

Currents are recorded using an patch-clamp amplifier and appropriate data acquisition

software.

AP14145 is applied to the cells via a perfusion system at various concentrations to

determine its inhibitory effects and to calculate the IC50 value.
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Electrophysiology Workflow

Site-Directed Mutagenesis
Objective: To identify the specific amino acid residues involved in the binding of AP14145.

Methodology:
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Primer Design: Design primers containing the desired mutation (e.g., S508A, A533G) for the

KCa2.3 channel cDNA.

PCR Mutagenesis: Perform polymerase chain reaction (PCR) using a high-fidelity DNA

polymerase and the KCa2.3 plasmid as a template to introduce the mutation.

Template Digestion: Digest the parental, non-mutated DNA template using a methylation-

sensitive restriction enzyme (e.g., DpnI).

Transformation: Transform the mutated plasmid into competent E. coli for amplification.

Sequencing: Sequence the amplified plasmid to confirm the presence of the desired

mutation and the absence of any other mutations.

Functional Analysis: Transfect HEK293 cells with the mutated KCa2.3 plasmid and perform

patch-clamp recordings as described above to assess the effect of AP14145 on the mutated

channel.

In Vivo Measurement of Atrial Effective Refractory
Period (AERP)
Objective: To assess the physiological effect of AP14145 on atrial electrophysiology in a living

organism.

Methodology:

Animal Model: Anesthetized rats are typically used.

Surgical Preparation:

The animal is anesthetized, and a catheter is inserted into a jugular vein for drug

administration.

An octapolar electrode catheter is inserted into the esophagus and positioned behind the

atria.

Subcutaneous needle electrodes are placed to record a surface electrocardiogram (ECG).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10825825?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Electrophysiological Protocol:

The atria are paced using a programmable stimulator.

The AERP is determined by delivering a premature stimulus after a train of regular stimuli.

The AERP is defined as the longest coupling interval that fails to capture the atria.

Drug Administration:

A baseline AERP is measured.

AP14145 hydrochloride is administered intravenously as a bolus injection.

AERP is measured at multiple time points after drug administration to determine the onset

and duration of the drug's effect.
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In Vivo AERP Measurement Workflow

Conclusion
AP14145 hydrochloride is a valuable pharmacological tool for studying the physiological roles

of KCa2.2 and KCa2.3 channels. Its well-defined mechanism of action as a negative allosteric

modulator, coupled with its demonstrated in vivo efficacy in prolonging the AERP, highlights its

potential for further investigation in the context of atrial fibrillation treatment. The experimental
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protocols outlined in this guide provide a robust framework for the continued exploration of

AP14145 and the development of novel KCa2 channel modulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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